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Cat. No.: B1147954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BODIPY™ TR methyl ester is a cell-permeant, lipophilic fluorescent dye that serves as an

excellent counterstain for intracellular membranes in live and fixed cells. Its bright red

fluorescence provides a stark contrast for GFP-expressing cells and other green fluorescent

probes. This dye selectively localizes to endomembranous organelles such as the endoplasmic

reticulum and Golgi apparatus, but not the plasma membrane, making it a valuable tool for

visualizing cellular architecture and dynamics.[1][2] This document provides detailed protocols

and application notes for the effective use of BODIPY™ TR methyl ester in cell labeling

experiments.

Data Presentation
While direct quantitative comparisons of fluorescence intensity and cytotoxicity across a range

of incubation times are not readily available in the reviewed literature, the following tables

summarize the manufacturer-recommended and literature-cited incubation times and

concentrations for various applications. Optimization for specific cell types and experimental

conditions is recommended.[1]

Table 1: Recommended Staining Conditions for Live Eukaryotic Cells
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Cell Type
Staining
Concentration

Incubation
Time

Temperature Reference

Adherent Cells

(e.g., HeLa,

BPAE, MRC-5)

0.1 - 1.0 µM 10 minutes 37°C [1]

Suspension Cells 0.1 - 1.0 µM 10 minutes 37°C [1]

Table 2: Recommended Staining Conditions for Fixed Eukaryotic Cells

Fixation
Method

Staining
Concentration

Incubation
Time

Temperature Reference

4%

Formaldehyde
1 - 10 µM 10 minutes

Room

Temperature

Table 3: Recommended Staining Conditions for Zebrafish Embryos

Application
Staining
Concentration

Incubation
Time

Temperature Reference

Live Embryo

Staining
100 µM 1 hour

Room

Temperature
[2]

Fixed Embryo

Staining
100 µM 1 hour

Room

Temperature
[2]

Experimental Protocols
Protocol 1: Live Cell Staining
This protocol is a general guideline for staining live adherent or suspension cells.

Materials:

BODIPY™ TR methyl ester (5 mM stock solution in DMSO)
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Hanks' Balanced Salt Solution (HBSS) or other suitable buffer/medium

Live cells in culture

Procedure:

Prepare Staining Solution:

Warm the BODIPY™ TR methyl ester stock solution to room temperature.

Dilute the 5 mM stock solution to a final working concentration of 0.1 - 1.0 µM in HBSS or

cell culture medium. For example, to make 1 mL of 1 µM staining solution, add 0.2 µL of

the 5 mM stock solution to 1 mL of buffer.

Cell Staining:

For adherent cells: Remove the culture medium and wash the cells once with HBSS. Add

a sufficient volume of the staining solution to completely cover the cells.

For suspension cells: Centrifuge the cells to pellet them, remove the supernatant, and

resuspend the cells in the staining solution.

Incubation:

Incubate the cells for 10 minutes at 37°C, protected from light.[1]

Washing:

For adherent cells: Remove the staining solution and wash the cells twice with fresh HBSS

or culture medium.

For suspension cells: Pellet the cells by centrifugation, remove the staining solution, and

resuspend the cells in fresh HBSS or culture medium. Repeat the wash step once more.

Imaging:

The cells are now ready for imaging. Use a filter set appropriate for Texas Red® dye

(Excitation/Emission: ~598/625 nm).[1]
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Protocol 2: Fixed Cell Staining
This protocol is for staining cells that have been previously fixed.

Materials:

BODIPY™ TR methyl ester (5 mM stock solution in DMSO)

4% Formaldehyde in PBS

Phosphate-Buffered Saline (PBS)

Fixed cells on coverslips or in suspension

Procedure:

Cell Fixation (if not already fixed):

Fix cells with 4% formaldehyde in PBS for 15 minutes at room temperature.

Wash the cells three times with PBS. Note: Do not permeabilize the cells with detergents

like Triton™ X-100, as this may remove the dye from the sample.[1]

Prepare Staining Solution:

Warm the BODIPY™ TR methyl ester stock solution to room temperature.

Dilute the 5 mM stock solution to a final working concentration of 1 - 10 µM in PBS.

Cell Staining:

Add a sufficient volume of the staining solution to cover the fixed cells.

Incubation:

Incubate for 10 minutes at room temperature, protected from light.

Washing:
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Remove the staining solution and wash the cells twice with PBS.

Mounting and Imaging:

Mount the coverslips with an appropriate mounting medium. The cells are now ready for

imaging using a filter set for Texas Red® dye.

Visualizations
Cellular Uptake and Localization Workflow
The following diagram illustrates the general workflow for labeling live cells with BODIPY™ TR

methyl ester. The lipophilic nature of the dye allows it to readily permeate the cell membrane

and accumulate in the membranes of intracellular organelles.
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BODIPY™ TR Methyl Ester Live Cell Staining Workflow

Logical Relationship of Staining Parameters
The successful labeling of cells with BODIPY™ TR methyl ester depends on the interplay of

several key factors. This diagram illustrates the logical relationships to consider for optimizing

your staining protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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